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Compound of Interest

Compound Name: Bromoacetone

Cat. No.: B165879 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help you safely manage the lachrymatory effects of bromoacetone in a laboratory

setting. Bromoacetone is a potent lachrymator and irritant, and proper handling is crucial to

ensure personnel safety.[1][2]

Quick Reference: Bromoacetone Properties
The following table summarizes key quantitative data for bromoacetone.
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Property Value

Molecular Formula C3H5BrO

Molecular Weight 136.98 g/mol

Appearance Colorless liquid, turns violet on standing[1][2]

Odor Pungent[1][3]

Boiling Point 137°C[4][5][6]

Melting Point -36.5°C[4][5][6]

Flash Point 51.1°C[7]

Vapor Pressure 1.1 kPa (at 20°C)[4][7]

Solubility
Poorly soluble in water; Soluble in acetone,

alcohol, benzene, and ether[1][6]

Troubleshooting Guide
This section addresses specific issues that may arise during experiments involving

bromoacetone.

Problem: I am experiencing eye irritation and tearing, even though I am wearing safety glasses.

Possible Cause: Bromoacetone vapor is likely escaping containment and reaching your

eyes. Standard safety glasses do not provide a complete seal against vapors.

Solution:

Immediate Action: Move away from the work area to a well-ventilated space or fresh air.[3]

[8] If irritation persists, use an emergency eyewash station to flush your eyes with water

for at least 15 minutes.[9][10] Seek medical attention.[3][7][8]

Engineering Controls Review: Ensure you are working in a properly functioning chemical

fume hood with adequate airflow. All manipulations of bromoacetone should be

performed within the fume hood.
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Personal Protective Equipment (PPE) Upgrade: Wear chemical splash goggles that

provide a complete seal around the eyes. For procedures with a higher risk of vapor

exposure, consider using a full-face respirator.[3][8]

Problem: I can smell the pungent odor of bromoacetone in the lab, away from the fume hood.

Possible Cause: There may be a leak in your experimental setup, a spill, or improper waste

disposal.

Solution:

Evacuate: If the odor is strong, evacuate the immediate area.[3][8]

Alert Personnel: Inform your lab supervisor and other personnel in the vicinity.

Assess the Source: From a safe distance, try to identify the source of the odor. Do not

approach a significant spill without appropriate respiratory protection.

Spill Response: For a small spill, if you are trained and have the correct PPE (including a

respirator), you can manage the cleanup. Absorb the spill with an inert material like

vermiculite or sand, and place it in a sealed container for hazardous waste disposal.[9] For

large spills, evacuate the area and follow your institution's emergency procedures.[9]

Ventilation: Ensure the laboratory is well-ventilated to dissipate the vapors.

Problem: My skin is red and irritated after handling a container of bromoacetone.

Possible Cause: You may have had direct skin contact with liquid bromoacetone, or your

gloves were not suitable or were compromised.

Solution:

Immediate Action: Immediately remove any contaminated clothing and wash the affected

skin area with copious amounts of soap and water for at least 15 minutes.[3][9][10]

Seek Medical Attention: If irritation persists or blistering occurs, seek prompt medical

attention.[11]
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Glove Selection: Ensure you are using appropriate chemical-resistant gloves. Check the

manufacturer's compatibility chart for bromoacetone. Inspect gloves for any signs of

degradation or punctures before use.

Proper Glove Removal: Practice proper glove removal techniques to avoid contaminating

your skin.

Frequently Asked Questions (FAQs)
Q1: What are the primary health hazards of bromoacetone?

A1: Bromoacetone is a potent lachrymator, meaning it causes tearing and severe eye

irritation.[1][2] It is also corrosive to the skin and respiratory tract.[2][10] Inhalation can cause a

burning sensation, coughing, and shortness of breath.[7][9] Higher exposures can lead to

pulmonary edema, a medical emergency.[9]

Q2: What is the minimum personal protective equipment (PPE) required for handling

bromoacetone?

A2: The minimum PPE for handling bromoacetone includes:

A lab coat

Chemical-resistant gloves

Chemical splash goggles[3][8]

Work should always be conducted in a certified chemical fume hood.[3]

Q3: How should I store bromoacetone?

A3: Bromoacetone should be stored in a tightly closed container in a cool, dry, well-ventilated

area, away from light.[1] It should be stored separately from strong oxidizing agents, food, and

feedstuffs.[3][7] Some commercial preparations are stabilized with magnesium oxide.[5]

Q4: What should I do in case of a bromoacetone spill?

A4: For a small spill, and if you are properly trained and equipped:
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Evacuate non-essential personnel from the area.[9]

Wear appropriate PPE, including respiratory protection.

Absorb the spill with an inert material (e.g., sand, vermiculite).[9]

Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

[9]

Clean the spill area with a suitable solvent, followed by soap and water. For large spills,

evacuate the area immediately and follow your institution's emergency response procedures.

[9]

Q5: What is the appropriate first aid for bromoacetone exposure?

A5:

Eyes: Immediately flush with copious amounts of water for at least 15 minutes, holding the

eyelids open.[9][10] Seek immediate medical attention.[3][7][8]

Skin: Immediately wash the affected area with soap and water for at least 15 minutes.[3][9]

[10] Remove contaminated clothing.[3][9] Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air.[3][8] If breathing is difficult, administer oxygen. If

breathing has stopped, begin artificial respiration. Seek immediate medical attention.[10]

Ingestion: Do NOT induce vomiting.[10] Rinse the mouth with water.[3][8] Seek immediate

medical attention.

Experimental Protocol: Synthesis of a Substituted
Chalcone using Bromoacetone
This protocol provides an example of a procedure where bromoacetone is used. All steps

must be performed in a chemical fume hood with appropriate PPE.

Objective: To synthesize a substituted chalcone via an alkylation reaction with bromoacetone.
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Materials:

Substituted phenol

Potassium carbonate

Bromoacetone

Acetone (solvent)

Stir plate and stir bar

Round bottom flask

Condenser

Heating mantle

Procedure:

Setup: Assemble a round bottom flask with a stir bar, fitted with a condenser.

Reagents: To the flask, add the substituted phenol, potassium carbonate, and acetone.

Stirring: Begin stirring the mixture.

Addition of Bromoacetone: Slowly add bromoacetone to the reaction mixture dropwise

using a syringe or dropping funnel.

Reaction: Heat the mixture to reflux and maintain for the required reaction time, monitoring

by TLC.

Workup: After the reaction is complete, cool the mixture to room temperature. Filter the solid

potassium salts and wash with acetone.

Purification: Remove the acetone from the filtrate under reduced pressure. The resulting

crude product can be purified by recrystallization or column chromatography.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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